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Compound of Interest

Compound Name: Benzyl 6-aminonicotinate

Cat. No.: B582071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound Benzyl 6-
aminonicotinate, focusing on its nomenclature, synonyms, and key identifiers. The information

is presented to support researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Chemical Identity
Benzyl 6-aminonicotinate is a benzyl ester derivative of 6-aminonicotinic acid. Its chemical

structure consists of a pyridine ring substituted with an amino group at the 6-position and a

carboxylate group at the 3-position, which is esterified with a benzyl group.

Nomenclature and Synonyms
The systematic naming and various synonyms for this compound are crucial for accurate

identification in literature and databases. The primary and most commonly used name is

Benzyl 6-aminonicotinate. Another systematic and frequently encountered name is benzyl 6-

aminopyridine-3-carboxylate.[1]

A comprehensive list of identifiers is provided in the table below.
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Identifier Type Value

Common Name Benzyl 6-aminonicotinate

Systematic Name benzyl 6-aminopyridine-3-carboxylate

CAS Registry Number 935687-49-3[1]

Molecular Formula C₁₃H₁₂N₂O₂[1]

Molecular Weight 228.25 g/mol

InChI

InChI=1S/C13H12N2O2/c14-12-7-6-11(8-15-

12)13(16)17-9-10-4-2-1-3-5-10/h1-8H,9H2,

(H2,14,15)

InChIKey Not readily available

SMILES C1=CC=C(C=C1)COC(=O)C2=CC(=CN=C2)N

Physicochemical Properties
Understanding the physical and chemical properties of Benzyl 6-aminonicotinate is essential

for its handling, storage, and application in experimental settings. The following table

summarizes the available quantitative data.

Property Value

Physical Form Solid

Density 1.244 g/cm³[1]

Boiling Point 420.461 °C at 760 mmHg[1]

Flash Point 208.088 °C[1]

Refractive Index 1.624[1]

Purity (typical) ≥98%
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Experimental Protocols: Synthesis of Benzyl 6-
aminonicotinate
While a specific, detailed experimental protocol for the synthesis of Benzyl 6-aminonicotinate
is not widely published, a representative procedure can be derived from standard esterification

methods for nicotinic acid derivatives. A plausible and commonly employed method is the

Fischer-Speier esterification of 6-aminonicotinic acid with benzyl alcohol in the presence of an

acid catalyst.

Reaction Scheme:

6-aminonicotinic acid + benzyl alcohol --(H⁺)--> Benzyl 6-aminonicotinate + H₂O

Materials:

6-aminonicotinic acid

Benzyl alcohol (excess)

Concentrated sulfuric acid (catalyst)

Toluene or a similar solvent capable of forming an azeotrope with water

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvents for extraction and purification (e.g., ethyl acetate, hexane)

Procedure:

Reaction Setup: A mixture of 6-aminonicotinic acid, a molar excess of benzyl alcohol, and a

catalytic amount of concentrated sulfuric acid in toluene is placed in a round-bottom flask

equipped with a Dean-Stark apparatus and a reflux condenser.
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Reflux: The reaction mixture is heated to reflux. The water produced during the esterification

is removed azeotropically and collected in the Dean-Stark trap. The reaction progress is

monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The excess

benzyl alcohol and toluene are removed under reduced pressure. The residue is dissolved in

an appropriate organic solvent, such as ethyl acetate.

Neutralization: The organic layer is washed sequentially with a saturated sodium bicarbonate

solution to neutralize the acid catalyst, followed by water and then brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate or

sodium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the

crude product.

Purification: The crude Benzyl 6-aminonicotinate can be further purified by column

chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and

ethyl acetate) or by recrystallization from an appropriate solvent.

Nomenclature and Synonym Relationship Diagram
The following diagram illustrates the relationship between the core chemical structure and its

various names and identifiers.
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Chemical Entity

Identifiers

Benzyl 6-aminonicotinate
(C13H12N2O2)

CAS: 935687-49-3
is registered as

IUPAC Name:
benzyl 6-aminopyridine-3-carboxylate

is named

Common Synonym:
Benzyl 6-aminonicotinate

is also known as

Click to download full resolution via product page

Nomenclature and synonym relationships for Benzyl 6-aminonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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